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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B081389

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of barium chlorate in
water and other common solvents. The information is curated for professionals in research and
development who require precise and reliable data for their work.

Quantitative Solubility Data

The solubility of barium chlorate is significantly dependent on the solvent and temperature.
The following tables summarize the available quantitative data.

Solubility in Water

Barium chlorate exhibits high solubility in water, which increases with temperature.
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Temperature (°C) Solubility ( g/100 g of solvent)
0 20.34

10 26.95

20 33.8

25 37.99

30 41.7

60 66.8

100 104.9

Data sourced from multiple chemical handbooks.

Solubility in Other Solvents

Quantitative solubility data for barium chlorate in organic solvents is not readily available in
the cited literature. However, qualitative descriptions have been reported. Barium chlorate is
described as slightly or sparingly soluble in ethanol and acetone, and poorly soluble in glycerol.

Solvent Qualitative Solubility
Ethanol Sparingly soluble[1]
Acetone Sparingly soluble[1]
Glycerol Poorly soluble

Methanol Slightly soluble

Experimental Protocol for Determining Solubility

The following is a generalized experimental protocol for determining the solubility of an
inorganic salt such as barium chlorate as a function of temperature. This method is based on
the principle of creating a saturated solution at an elevated temperature and then determining
the concentration at which the solute crystallizes upon cooling.
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Materials and Equipment

e Barium chlorate

« Distilled or deionized water

e Heating and stirring plate

o Beaker

o Graduated cylinder or burette

o Calibrated thermometer or temperature probe
 Stirring rod or magnetic stirrer

 Filter paper and funnel

e Drying oven

Analytical balance

Experimental Workflow
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Preparation

Measure known
volume of solvent

Weigh excess
barium chlorate

Dissolution

Combine solute
o
and solvent

Heat and stir until
all solute dissolves

Crystallization & Measurement

Cool slowly
while stirring

Record temperature at
first sign of crystallization

Filter and dry
the precipitate

Weigh the precipitate

Calculate solubility
(9/100g solvent)

Dissolution

Ba(ClO3)2(s) Ba”2+(aq) + 2ClIO3"-(aq)

Crystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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